2-chloro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H18ClN3O5/c1-28-17-8-5-12(10-16(17)22-9-3-2-4-18(22)24)21-19(25)14-7-6-13(23(26)27)11-15(14)20/h5-8,10-11H,2-4,9H2,1H3,(H,21,25)
• InChI Key: ZGCLDSWYJJGXDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)N3CCCCC3=O
• Molecular Formula: C19H18ClN3O5
• Molecular Weight: 403.8 g/mol
• CAS No.: 941919-87-5

Description

2-chloro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C19H18ClN3O5 and its molecular weight is 403.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Crystal engineering studies explore the interactions within molecular structures, such as hydrogen and halogen bonds, which are crucial in designing compounds with specific properties. The understanding of these interactions aids in the development of novel materials with tailored features (B. K. Saha, A. Nangia, M. Jaskólski, 2005).

Chemical Properties and Reactions

• Research into the oxidation of hindered secondary amines to nitroxide radicals provides insights into the chemical behavior of compounds with similar structures to 2-chloro-N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide. Understanding these reactions is vital for applications in synthetic chemistry and materials science (T. Toda, E. Mori, K. Murayama, 1972).

• Density Functional Theory (DFT) investigations into N,N-diacylaniline derivatives, including those related to the target compound, provide insights into the electronic structure and potential reactivity of such molecules. These studies are essential for understanding the fundamental properties that govern the behavior of these compounds in various reactions and applications (A. Al‐Sehemi, Reem S Abdul-Aziz Al-Amri, A. Irfan, 2017).

Potential Biological Activities

• The reductive chemistry of novel hypoxia-selective cytotoxins, which share structural similarities with the compound of interest, is an area of research with significant implications for the development of targeted cancer therapies. These studies delve into the mechanisms by which these compounds exhibit selective toxicity towards hypoxic cells, a common characteristic of many tumors (B. Palmer, P. V. van Zijl, W. Denny, W. Wilson, 1995).